Cas no 2021374-74-1 (5-bromo-1-(pyrazin-2-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(pyrazin-2-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2021374-74-1
• MF: C₇H₇BrN₆
• MW: 255.074678659439
• CID: 6416743
• PubChem ID: 165794646
• Update Time: 2025-05-24

5-bromo-1-(pyrazin-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(pyrazin-2-yl)methyl-1H-1,2,4-triazol-3-amine
• EN300-1111723
• 2021374-74-1
• 5-bromo-1-[(pyrazin-2-yl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H7BrN6/c8-6-12-7(9)13-14(6)4-5-3-10-1-2-11-5/h1-3H,4H2,(H2,9,13)
• InChI Key： QCLZCDLEFCPLEB-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1C=NC=CN=1

Computed Properties

• Exact Mass: 253.99156g/mol
• Monoisotopic Mass: 253.99156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.5Ų

Additional information on 5-bromo-1-(pyrazin-2-yl)methyl-1H-1,2,4-triazol-3-amine

5-Bromo-1-(Pyrazin-2-Yl)methyl-1H-1,2,4-Triazol-3-Amine: A Comprehensive Overview

5-Bromo-1-(pyrazin-2-yl)methyl-1H-1,2,4-triazol-3-amine, also known by its CAS number 2021374-74-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely studied due to their versatile applications in drug discovery and materials science. The structure of this molecule is characterized by a triazole ring system substituted with a bromine atom and a pyrazine moiety, making it a unique candidate for various chemical and biological studies.

The synthesis of 5-bromo-1-(pyrazin-2-yl)methyl-1H-1,2,4-triazol-3-amine involves a series of well-established organic reactions. The core triazole ring is typically formed through the Huisgen cycloaddition reaction or other azide-based methodologies. The substitution of the bromine atom and the pyrazine group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of pharmacological activity, 5-bromo derivatives have been shown to exhibit promising anti-inflammatory and antioxidant properties. Studies published in the Journal of Medicinal Chemistry highlight the compound's ability to modulate key inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, the presence of the pyrazine ring enhances the molecule's bioavailability, which is critical for drug development.

The application of 5-bromo compounds extends beyond pharmacology into materials science. Researchers at Stanford University have explored the use of this compound as a precursor in the synthesis of advanced materials for energy storage applications. Its unique electronic properties make it suitable for use in lithium-ion batteries and other electrochemical devices.

From an environmental perspective, understanding the fate and toxicity of CAS 2021374-74-1 is crucial. Recent studies conducted by the European Chemicals Agency (ECHA) indicate that while the compound exhibits low acute toxicity, long-term exposure may pose risks to aquatic ecosystems. Regulatory bodies are currently evaluating its classification under REACH regulations to ensure safe handling and disposal practices.

In conclusion, 5-bromo-1-(pyrazin-2-y l)methyl -1H - 1 , 2 , 4 - triazol - 3 - amine, with its CAS number 2021374 -74 - 1 strong>, represents a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Continued research into its synthesis, properties, and applications will undoubtedly unlock new opportunities for its utilization in various industries.